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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexadecanedioate, also known as Thapsic acid, is an alpha,omega-dicarboxylic acid.[1] It is a
long-chain dicarboxylic acid that is the 1,14-dicarboxy derivative of tetradecane.[1] At room
temperature, it exists as a white crystalline solid.[2] This document provides a comprehensive
overview of the chemical and physical properties of hexadecanedioate, its stability, and its
applications, particularly within the pharmaceutical and chemical industries.

Chemical and Physical Properties

The fundamental properties of hexadecanedioate are summarized below. These values are
compiled from various chemical databases and literature sources.

Identifiers and General Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1242263?utm_src=pdf-interest
https://www.benchchem.com/product/b1242263?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecanedioic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecanedioic-acid
https://www.solubilityofthings.com/hexadecanedioic-acid
https://www.benchchem.com/product/b1242263?utm_src=pdf-body
https://www.benchchem.com/product/b1242263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

IUPAC Name hexadecanedioic acid [1]

Thapsic acid, 1,16-
Synonyms Hexadecanedioic acid, 1,14- [1][3]

Tetradecanedicarboxylic acid

CAS Number 505-54-4 [1]
Molecular Formula C16H3004 [1]
Molecular Weight 286.41 g/mol [1]

White to off-white crystalline
Appearance . [2]
solid/powder

Physicochemical Data

This table presents key quantitative data describing the physicochemical nature of
hexadecanedioate.
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Property Value Unit Source(s)
Melting Point 120 -123 °C [1]
N ) °C (at 760 mmHg,
Boiling Point ~457.5 )
estimated)
160 - 165 °C (at 0.7 Torr) [4]
Water Solubility 5.098 (at 20°C) mg/L [5]
1.49 (at 25°C,
) mg/L

estimated)

Soluble in ether,

carbon disulphide,

DMSO (57 mg/mL),
Solubility in Organic and methanol.[3][6]

. [2][3][6]

Solvents Better solubility in

non-polar organic

solvents like hexane.

[2]
pKa (Predicted) 4.48 £0.10 - [5]
Density (Estimated) ~1.016 - 1.058 g/cm3 [2][71[8]
LogP (Octanol/Water

N o 4.67 (at 25°C) - [5]

Partition Coefficient)
Vapor Pressure 0 Pa (at 25°C) Pa [5]

Experimental Protocols

Detailed experimental procedures for the characterization of hexadecanedioate are crucial for
reproducible research. Below are generalized, standard methodologies for determining its key
physicochemical properties.

Determination of Melting Point (Capillary Method)
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o Sample Preparation: A small amount of dry, powdered hexadecanedioate is packed into a
capillary tube to a height of 2-3 mm.

e Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or
digital temperature sensor is used.

e Procedure: The capillary tube is placed in the heating block. The temperature is increased
rapidly to about 15-20°C below the expected melting point (120°C) and then increased
slowly at a rate of 1-2°C per minute.

o Data Collection: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted into a clear liquid. For
hexadecanedioate, this range is typically observed between 120°C and 123°C.[1][9]

Determination of Solubility

2.2.1. Water Solubility (Shake-Flask Method - OECD 105)

o Sample Preparation: An excess amount of hexadecanedioate is added to a known volume
of deionized water in a flask.

o Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 20°C) for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the
undissolved solid from the aqueous solution.

e Analysis: A sample of the clear supernatant is carefully removed and its concentration is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) after
derivatization.

2.2.2. Solubility in Organic Solvents The same shake-flask method can be applied using
organic solvents like ethanol, DMSO, or hexane instead of water.[2] Given its higher solubility
in some organic solvents, a larger initial sample-to-solvent ratio may be required to achieve
saturation.[6]
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Potentiometric Titration for pKa Determination

o Sample Preparation: A precise weight of hexadecanedioate is dissolved in a suitable
solvent, typically a mixture of water and a co-solvent like methanol to overcome its low
agueous solubility.

o Apparatus: A calibrated pH meter with a glass electrode and a burette are used.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M
NaOH). The pH of the solution is recorded after each addition of the titrant.

o Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa values
correspond to the pH at the half-equivalence points. Since hexadecanedioate is a
dicarboxylic acid, two equivalence points and two corresponding pKa values are expected,
although often only the first is reported in predictive models.[5]

Stability and Reactivity

» Stability: Hexadecanedioate is a stable compound under standard conditions.[5] It is
combustible.[5]

o Incompatibilities: It is incompatible with strong bases, oxidizing agents, and reducing agents.

[5]

o Storage: For long-term storage, it is recommended to keep the compound in a cool place,
with some suppliers suggesting temperatures between 2-8°C or below +30°C.[5][3]

Visualized Workflows and Relationships

The following diagrams illustrate the role of hexadecanedioate in scientific and industrial
contexts.
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Caption: Role of Hexadecanedioic Acid as a Pharmaceutical Intermediate.
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Caption: Biological Roles and Research Applications of Hexadecanedioate.

Applications in Research and Drug Development

Hexadecanedioate is more than a simple dicarboxylic acid; it is a versatile molecule with
significant applications in both industrial and pharmaceutical settings.

o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various compounds.
[10][11] Notably, its lipophilic nature is leveraged in the development of insulin and GLP-1
derivatives, where it helps to extend the duration of action and create sustained-release
profiles.[10][11]

e Drug Delivery and Formulation: The compound is explored for its use in drug delivery
systems, where it can potentially enhance the solubility and bioavailability of certain
medications.[8] It is also used in cosmetic formulations as an emollient.[3]

» Biological Research: As a human metabolite, hexadecanedioate is relevant in metabolic
studies.[1][12] It is activated by mitochondrial and microsomal fractions in the liver and has
been investigated for its potential antitumor activity. Furthermore, it is used as a research tool
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for studies on blood pressure regulation and as a potential therapy for statin intolerance
when working with the SLCO1B1 protein.[5]

« Industrial Chemistry: Beyond pharmaceuticals, it serves as a building block for polymers
such as polyamides and polyesters, enhancing their thermal stability and mechanical
strength.[8] It is also an intermediate in the production of fragrances, like Exaltone.[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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